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Compound of Interest

1-(Methylsulfonyl)-1H-
Compound Name:
benzotriazole

Cat. No.: B104111

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-(Methylsulfonyl)-1H-benzotriazole, a
versatile reagent in organic synthesis with significant potential in various scientific and industrial
applications, including drug development.

Chemical and Physical Properties

1-(Methylsulfonyl)-1H-benzotriazole is a crystalline solid at room temperature.[1] Its core
structure consists of a benzotriazole ring substituted with a methylsulfonyl group.
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Property Value Reference
Molecular Formula C7H7N302S [1112][3]
Molecular Weight 197.21 g/mol [11[2][3]
CAS Number 37073-15-7 [1][2]
White to beige crystalline
Appearance [1][3]
powder

108-112 °C[2][3] or 120-122

Melting Point
°C[1]
Moderately soluble in

N methanol and

Solubility ] ]
dimethylformamide; poorly
soluble in water.[1]

SMILES CS(=0)(=0O)nlnnc2cccecl2 [2]
1S/C7TH7N302S/c1-

InChl 13(11,12)10-7-5-3-2-4-6(7)8-9-  [2]

10/h2-5H,1H3

Synthesis and Reactivity

2.1. General Synthesis Protocol

1-(Methylsulfonyl)-1H-benzotriazole can be synthesized from 1H-1,2,3-benzotriazole and
methanesulfonyl chloride.[4]

Experimental Protocol: Synthesis of 1-(Methylsulfonyl)-1H-benzotriazole

e Materials: 1H-1,2,3-benzotriazole, methanesulfonyl chloride, suitable base (e.qg.,
triethylamine), and an appropriate solvent (e.g., tetrahydrofuran).

e Procedure:

o Dissolve 1H-1,2,3-benzotriazole and the base in the solvent in a reaction vessel under an
inert atmosphere.
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o Cool the mixture in an ice bath.
o Add methanesulfonyl chloride dropwise to the stirred solution.

o Allow the reaction to proceed at room temperature until completion, which can be
monitored by thin-layer chromatography.

o Upon completion, the reaction mixture is typically worked up by adding water and
extracting the product with an organic solvent.

o The organic layer is then dried and the solvent is removed under reduced pressure to yield
the crude product.

o Purification can be achieved by recrystallization from a suitable solvent.
2.2. Reactivity and Applications in Organic Synthesis

1-(Methylsulfonyl)-1H-benzotriazole serves as a valuable intermediate in organic synthesis.
[1] The methylsulfonyl group can participate in various reactions, including hydrolysis and
alkylation.[1] It is particularly useful as a source of the benzotriazolyl anion.[4] For instance, it
reacts with carboxylic acids in the presence of a base to form 1-acyl-1H-1,2,3-benzotriazoles,
which are effective acylating agents for the synthesis of amides.[4]

Below is a diagram illustrating the general synthetic utility of 1-(Methylsulfonyl)-1H-
benzotriazole in the acylation of amines.
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Caption: Synthetic pathway for amide formation using 1-(Methylsulfonyl)-1H-benzotriazole.

Applications in Research and Industry

The unique chemical properties of 1-(Methylsulfonyl)-1H-benzotriazole and its derivatives
have led to their application in several fields:

o Drug Development: Derivatives of this compound are being explored as potential drug
candidates.[1] For example, modifications to its structure are being investigated to enhance
the targeting of cancer cells and improve the therapeutic index of anticancer drugs.[1]
Benzotriazole derivatives, in general, have shown a wide range of pharmacological activities,
including antibacterial, anti-inflammatory, and anticancer properties.

» Corrosion Inhibition: It is effective in preventing rust and corrosion on metals, making it
valuable in the automotive and construction industries.[3]

o Photostabilization: It acts as a photostabilizer in plastics and coatings, enhancing their
durability against UV light exposure.[3]
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» Analytical Chemistry: It is used as a reagent for the detection and quantification of various
substances.[3]

e Agrochemicals: This compound is utilized as an additive in the formulation of pesticides and
herbicides to improve their performance.[3]

Safety and Handling

1-(Methylsulfonyl)-1H-benzotriazole is classified as harmful if swallowed and causes serious
eye damage.[2]

Hazard Statement Code
Harmful if swallowed H302
Causes serious eye damage H318

Handling Precautions:

o Wear protective gloves, clothing, and eye/face protection.[1][2]
e Wash hands and any exposed skin thoroughly after handling.
e Do not eat, drink, or smoke when using this product.

¢ In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and immediately call a poison center or
doctor.[2][5]

« If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[2][5]

Store in a sealed container at room temperature, away from heat and direct sunlight.[1]

Below is a workflow for the safe handling of 1-(Methylsulfonyl)-1H-benzotriazole.
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Perform Chemical Reaction
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Clean Work Area and Equipment

End Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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